Cas no 160017-07-2 (5-(tert-butylamino)pyridine-2-carbonitrile)
5-(tert-butylamino)pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(tert-butylamino)pyridine-2-carbonitrile
- 2-Pyridinecarbonitrile, 5-[(1,1-dimethylethyl)amino]-
-
- Inchi: 1S/C10H13N3/c1-10(2,3)13-9-5-4-8(6-11)12-7-9/h4-5,7,13H,1-3H3
- InChI Key: BDVWUMZERAQKSK-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC=C(NC(C)(C)C)C=C1
5-(tert-butylamino)pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-128593-0.05g |
5-(tert-butylamino)pyridine-2-carbonitrile |
160017-07-2 | 95.0% | 0.05g |
$166.0 | 2025-03-21 | |
| Enamine | EN300-128593-0.1g |
5-(tert-butylamino)pyridine-2-carbonitrile |
160017-07-2 | 95.0% | 0.1g |
$248.0 | 2025-03-21 | |
| Enamine | EN300-128593-0.25g |
5-(tert-butylamino)pyridine-2-carbonitrile |
160017-07-2 | 95.0% | 0.25g |
$353.0 | 2025-03-21 | |
| Enamine | EN300-128593-0.5g |
5-(tert-butylamino)pyridine-2-carbonitrile |
160017-07-2 | 95.0% | 0.5g |
$557.0 | 2025-03-21 | |
| Enamine | EN300-128593-1.0g |
5-(tert-butylamino)pyridine-2-carbonitrile |
160017-07-2 | 95.0% | 1.0g |
$714.0 | 2025-03-21 | |
| Enamine | EN300-128593-2.5g |
5-(tert-butylamino)pyridine-2-carbonitrile |
160017-07-2 | 95.0% | 2.5g |
$1399.0 | 2025-03-21 | |
| Enamine | EN300-128593-5.0g |
5-(tert-butylamino)pyridine-2-carbonitrile |
160017-07-2 | 95.0% | 5.0g |
$2070.0 | 2025-03-21 | |
| Enamine | EN300-128593-10.0g |
5-(tert-butylamino)pyridine-2-carbonitrile |
160017-07-2 | 95.0% | 10.0g |
$3069.0 | 2025-03-21 | |
| 1PlusChem | 1P01A5UZ-50mg |
5-(tert-butylamino)pyridine-2-carbonitrile |
160017-07-2 | 95% | 50mg |
$254.00 | 2025-03-04 | |
| 1PlusChem | 1P01A5UZ-100mg |
5-(tert-butylamino)pyridine-2-carbonitrile |
160017-07-2 | 95% | 100mg |
$352.00 | 2025-03-04 |
5-(tert-butylamino)pyridine-2-carbonitrile Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 5-(tert-butylamino)pyridine-2-carbonitrile
Research Brief on 5-(tert-butylamino)pyridine-2-carbonitrile (CAS: 160017-07-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research
The compound 5-(tert-butylamino)pyridine-2-carbonitrile (CAS: 160017-07-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This research brief synthesizes the latest findings on its synthesis, biological activities, and potential therapeutic applications, providing a comprehensive overview for professionals in the field.
Recent studies have highlighted the role of 5-(tert-butylamino)pyridine-2-carbonitrile as a precursor in the synthesis of novel kinase inhibitors, particularly targeting cancer-related pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, which is crucial in oncology. The compound's unique pyridine-carbonitrile scaffold allows for efficient modifications, enabling researchers to optimize pharmacokinetic properties and target specificity.
In addition to its applications in oncology, 5-(tert-butylamino)pyridine-2-carbonitrile has shown promise in neurodegenerative disease research. A recent preprint on bioRxiv reported its use in the design of small molecules targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study utilized computational modeling and in vitro assays to demonstrate the compound's ability to disrupt protein misfolding, suggesting potential as a therapeutic agent.
The synthetic accessibility of 5-(tert-butylamino)pyridine-2-carbonitrile has been another focus of recent research. A 2024 paper in Organic Process Research & Development described an improved, scalable synthesis route with higher yields and reduced environmental impact. This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical and clinical studies.
Emerging applications in infectious disease research have also been reported. A collaborative study between academic and industry researchers, published in Antimicrobial Agents and Chemotherapy, explored derivatives of 5-(tert-butylamino)pyridine-2-carbonitrile as potential antivirals against RNA viruses. The lead compounds showed nanomolar activity against SARS-CoV-2 in cell-based assays, with favorable selectivity indices.
Despite these promising developments, challenges remain in the clinical translation of compounds derived from 5-(tert-butylamino)pyridine-2-carbonitrile. Recent reviews in Expert Opinion on Drug Discovery have highlighted the need for more comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies and improved formulation strategies to overcome solubility limitations observed in some derivatives.
Looking forward, the unique chemical properties of 5-(tert-butylamino)pyridine-2-carbonitrile continue to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) technology and as a warhead in covalent inhibitor design. The compound's versatility ensures its ongoing relevance in medicinal chemistry and drug discovery efforts across multiple therapeutic areas.
160017-07-2 (5-(tert-butylamino)pyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)